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Compound of Interest

Compound Name: JNJ-1930942

Cat. No.: B608207

When a specific SDS is unavailable, the following procedural steps, derived from general
laboratory safety protocols, should be implemented for the disposal of research compounds
like INJ-1930942.

1. Classification and Segregation: The first crucial step is to classify the waste.[5] Since JNJ-
1930942 is a biologically active compound, it should be treated as hazardous pharmaceutical
waste.[3][6] It is imperative to segregate chemical waste to prevent dangerous reactions.[7]
Therefore, INJ-1930942 waste should not be mixed with other waste streams like solvents or
biological waste unless explicitly permitted by EHS guidelines.[5]

2. Proper Labeling and Containment: All containers holding JNJ-1930942 waste must be
clearly and accurately labeled.[7] The label should include the full chemical name, "INJ-
1930942," the words "Hazardous Waste," and any known hazard information.[7] Use
containers that are in good condition, compatible with the chemical, and can be securely closed
to prevent leaks or spills.[7]

3. Storage Prior to Disposal: Waste should be stored in a designated, secure area away from
general laboratory traffic.[8] This storage area must comply with institutional regulations for
hazardous materials. Containers must be kept closed except when adding waste.[7]

4. Professional Disposal: Under no circumstances should research chemicals like INJ-
1930942 be disposed of down the drain or in regular trash.[7] Disposal must be handled by a
licensed professional waste disposal service arranged by the institution.[5] Your EHS
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department will coordinate the pickup and final disposal, which typically involves incineration
for pharmaceutical waste to ensure complete destruction.[2][9]

5. Contaminated Materials: Any materials contaminated with JINJ-1930942, such as gloves,
paper towels, or glassware, must also be treated as hazardous waste.[7][8] Contaminated
labware should be packaged in an appropriate container and labeled as hazardous waste,
listing the contaminating chemical.[7] Empty containers that held the compound should be
triple-rinsed with a suitable solvent; this rinsate must be collected and treated as hazardous
waste.[7][10]

The following diagram outlines the general decision-making workflow for the proper disposal of
a research chemical when a specific SDS is not available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Compounds]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608207#jnj-1930942-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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